Cas no 1805054-14-1 (Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate
• CAS No: 1805054-14-1
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882006
• Update Time: 2025-10-28

Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-6-4(8(10)11)2-5(13)9(12)14-6/h2,8H,3H2,1H3
• InChI Key： CSLDCNLVUIFYGD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC(=O)OC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate

Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate: A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate, also known by its CAS number 1805054-14-1, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities. The structure of this compound is characterized by a pyridine ring substituted with a methyl ester group at position 6, a difluoromethyl group at position 5, and fluorine and iodine atoms at positions 2 and 3, respectively. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their potential applications in drug design. The presence of fluorine atoms in the structure is particularly noteworthy, as fluorinated compounds are known for their enhanced bioavailability and stability. This makes Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate a promising candidate for use in the development of novel pharmaceutical agents. For instance, studies have shown that fluorinated pyridine derivatives can exhibit potent inhibitory effects against various enzymes, making them valuable leads for anti-cancer and anti-inflammatory drug discovery.

The iodine atom at position 3 adds another layer of complexity to this compound's structure. Iodinated compounds are often employed in radiotherapy and diagnostics due to their ability to undergo radioactive decay. In this context, Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate could serve as a precursor for radiolabeled compounds used in medical imaging techniques such as positron emission tomography (PET). Recent research has highlighted the importance of such compounds in improving the accuracy of diagnostic procedures, thereby enhancing patient outcomes.

In addition to its biomedical applications, this compound has also garnered attention in materials science. The pyridine ring's aromaticity and the electron-withdrawing effects of the substituents make it suitable for use in organic electronics. For example, derivatives of this compound could be employed as semiconducting materials in organic field-effect transistors (OFETs) or as components in light-emitting diodes (LEDs). Recent studies have demonstrated that fluorinated pyridines can exhibit excellent charge transport properties, making them ideal candidates for next-generation electronic devices.

The synthesis of Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired substituents. The use of advanced purification techniques, such as chromatography and crystallization, is essential to isolate the final product with high purity. Researchers have recently developed more efficient synthetic routes that minimize waste and reduce production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is critical to assess their impact on ecosystems. Studies have shown that pyridine derivatives can undergo biodegradation under specific environmental conditions, although the presence of halogen atoms may slow down this process. This highlights the need for further research into eco-friendly synthesis methods and waste management strategies to ensure sustainable production and use of Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate.

In conclusion, Methyl 5-(difluoromethyl)-2-fluoro-3-iodopyridine-6-acetate is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure endows it with properties that make it valuable for drug discovery, medical diagnostics, and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing technological and biomedical innovations.